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Introduction

ENOblock is a small molecule compound identified as a direct binder and inhibitor of alpha-
enolase (ENOL1), a key enzyme in the glycolytic pathway.[1] Beyond its metabolic role, ENO1 is
a "moonlighting" protein with critical functions in various cellular processes, including cancer
progression.[1] In many tumor types, ENOL1 is overexpressed and localized to the cell surface,
where it acts as a plasminogen receptor.[2] This interaction facilitates the conversion of
plasminogen to plasmin, a serine protease that degrades components of the extracellular
matrix (ECM), thereby promoting tumor cell migration, invasion, and metastasis.[2]

ENOblock has been shown to inhibit cancer cell metastasis in vivo, making it a valuable tool for
studying the role of ENOL1 in cancer biology and for screening potential anti-metastatic
therapeutics.[1] It is reported to disrupt the non-glycolytic functions of ENO1, leading to a
reduction in cell motility and invasive potential. However, it is important to note that while
ENOblock binds to enolase, some studies suggest its biological effects may be independent of
direct inhibition of the enzyme's catalytic activity, indicating a potentially complex mechanism of
action.[3]
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These application notes provide an overview of the signaling pathways affected by ENO1,
protocols for assessing the inhibitory effects of ENOblock on cell migration and invasion, and
templates for quantitative data presentation.

ENO1 Signaling in Cell Migration and Invasion

Alpha-enolase (ENO1) promotes cell migration and invasion through at least two
interconnected mechanisms. On the cell surface, it enhances pericellular proteolysis.
Intracellularly, it is implicated in signaling pathways that regulate the expression of genes
associated with an invasive phenotype. ENOblock is hypothesized to interfere with these
functions.
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Caption: ENO1's role in migration and invasion, and the inhibitory action of ENOblock.

Quantitative Data Summary

Effective evaluation of an inhibitor requires robust quantitative analysis. The following tables
provide a template for summarizing data from wound healing and transwell invasion assays
when testing various concentrations of ENOblock.
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Table 1: Effect of ENOblock on Cell Migration (Wound Healing Assay) This table presents

representative data. Researchers should replace it with their own experimental results.

] Wound o
Treatment Concentration Inhibition of P-value vs.
Closure at 24h ] ] ]
Group (M) Migration (%) Vehicle
(%)
Vehicle Control 0 (0.19% DMSO0) 85.2+5.6 0 -
ENOblock 5 63.9+7.1 25.0 <0.05
ENOblock 10 41.7+4.9 51.1 <0.01
ENOblock 25 22.1+6.2 74.1 < 0.001
» (e.g.,
Positive Control 10.5+3.3 87.7 <0.001

Cytochalasin D)

Inhibition (%) is calculated as: [1 - (Wound Closure_ENODblock / Wound Closure_Vehicle)] *

100

Table 2: Effect of ENOblock on Cell Invasion (Transwell Assay) This table presents

representative data. Researchers should replace it with their own experimental results.

Treatment Concentration Invaded Cells Inhibition of P-value vs.
Group (uM) (Avg. per field) Invasion (%) Vehicle
Vehicle Control 0 (0.19% DMSO) 150 + 12 0 -

ENOblock 5 102+9 32.0 <0.05
ENOblock 10 637 58.0 <0.01
ENOblock 25 295 80.7 <0.001
Positive Control (e.g., Batimastat) 154 90.0 <0.001

Inhibition (%) is calculated as: [1 - (Invaded Cells_ENODblock / Invaded Cells_Vehicle)] * 100

Experimental Protocols
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Two standard in vitro methods for assessing cell migration and invasion are the Wound Healing
(Scratch) Assay and the Transwell Invasion Assay.

Protocol 1: Wound Healing (Scratch) Assay with
ENOblock

This assay measures collective cell migration across a 2D surface. A "wound" is created in a
confluent cell monolayer, and the rate at which cells migrate to close the wound is monitored
over time in the presence or absence of an inhibitor.
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Wound Healing Assay Workflow

1. Seed Cells
Plate cells to form a
confluent monolayer.

:

2. Create Wound
Scratch the monolayer with
a sterile pipette tip.

:

3. Treat with ENOblock
Add media with Vehicle or
different ENOblock concentrations.

:

4. Image (Time 0)
Immediately acquire baseline
images of the wound.

:

5. Incubate
Incubate cells for 12-24 hours.

:

6. Image (Time X)
Acquire final images of the
same wound locations.

:

7. Analyze Data
Measure wound area/width and
calculate % wound closure.

Click to download full resolution via product page

Caption: Workflow for the Wound Healing (Scratch) Assay.
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Methodology:
o Cell Seeding:

o Seed cells (e.g., MDA-MB-231, HT-1080) into a 12- or 24-well plate at a density that will
form a confluent monolayer within 24 hours.

e Wound Creation:

o Once cells are ~95-100% confluent, use a sterile p200 pipette tip to make a straight
scratch vertically through the center of the monolayer.

o To create a reference cross, a second scratch can be made horizontally.

o Gently wash the wells twice with phosphate-buffered saline (PBS) to remove detached
cells and debris.

¢ Inhibitor Treatment:

o Prepare fresh culture medium containing the desired concentrations of ENOblock (e.g., O,
5, 10, 25 pM). Include a vehicle control (e.g., 0.1% DMSO).

o Add the respective media to each well. It is crucial to use low-serum media (e.g., 1-2%
FBS) to minimize cell proliferation, which can confound migration results.

e Imaging:

[¢]

Immediately after adding the treatment media, place the plate on an inverted microscope.

[e]

Acquire images of the scratch at predefined locations for each well (Time 0). Mark these
locations for subsequent imaging.

o

Return the plate to the incubator (37°C, 5% COz2).

[e]

Image the same locations at subsequent time points (e.g., 12, 24 hours).

e Data Analysis:
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o Use image analysis software (e.g., ImageJ/Fiji) to measure the area or width of the scratch

at Time 0 and the final time point.

o Calculate the percent wound closure for each condition: % Wound Closure = [1 - (Final

Wound Area / Initial Wound Area)] * 100

o Normalize the results to the vehicle control to determine the percent inhibition.

Protocol 2: Transwell Invasion Assay with ENOblock

This assay, also known as a Boyden chamber assay, measures the ability of cells to invade
through a basement membrane matrix in response to a chemoattractant. It is a more robust

model for tumor cell invasion than the 2D scratch assay.
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Transwell Invasion Assay Workflow

1. Rehydrate Insert
Coat transwell insert with Matrigel
and allow to solidify.

l

2. Add Chemoattractant
Place media with chemoattractant
(e.g., 10% FBS) in the lower chamber.

l

3. Seed & Treat Cells
Add serum-starved cells with
ENOblock/Vehicle in serum-free
media to the upper chamber.

l

4. Incubate
Incubate for 24-48 hours to
allow for cell invasion.

'

5. Remove Non-invaded Cells
Use a cotton swab to gently remove
cells from the top of the membrane.

l

6. Fix & Stain
Fix and stain the invaded cells
on the bottom of the membrane.

l

7. Image & Quantify
Count stained cells in multiple
microscopic fields.

Click to download full resolution via product page

Caption: Workflow for the Transwell Invasion Assay.
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Methodology:
e Insert Preparation:

o Thaw a basement membrane extract (BME) like Matrigel™ on ice. Dilute it with cold,
serum-free medium.

o Add 50-100 L of the diluted BME to the upper chamber of 24-well transwell inserts
(typically with an 8 um pore size membrane).

o Incubate the plate at 37°C for at least 1 hour to allow the gel to solidify.
o Cell Preparation:
o Culture cells to ~80% confluency.

o Serum-starve the cells for 18-24 hours before the assay to enhance their response to the
chemoattractant.

o Harvest cells using trypsin and resuspend them in serum-free medium at a concentration
of 0.5-1.0 x 106 cells/mL.

o Assay Setup:

o Add 600-750 pL of culture medium containing a chemoattractant (e.g., 10% FBS) to the
lower wells of the 24-well plate.

o Prepare cell suspensions in serum-free medium containing the desired concentrations of
ENOblock or vehicle control.

o Carefully remove any rehydration buffer from the inserts and add 100-200 pL of the cell
suspension to the upper chamber of each insert.

e |ncubation:

o Incubate the plate at 37°C in a 5% COz2 incubator for 24 to 48 hours, depending on the cell
type's invasive capacity.
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e Staining and Quantification:

o

After incubation, carefully remove the inserts from the wells.

[¢]

Use a cotton swab to gently wipe away the non-invaded cells and Matrigel from the upper
surface of the membrane.

[¢]

Fix the invaded cells on the bottom of the membrane by immersing the insert in cold
methanol for 10 minutes.

[¢]

Stain the cells by immersing the insert in a 0.1% crystal violet solution for 20 minutes.

[¢]

Gently wash the inserts with water to remove excess stain and allow them to air dry.
o Data Analysis:
o Use an inverted microscope to image the bottom of the membrane.

o Count the number of stained (invaded) cells in 3-5 representative fields of view for each
insert.

o Calculate the average number of invaded cells per field for each condition and normalize
to the vehicle control to determine the percent inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes: The Use of ENOblock in Cell
Migration and Invasion Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10783846/docs#application-notes-the-use-of-
enoblock-in-cell-migration-and-invasion-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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